(1-Bromovinyl)cyclohexane
Description
(1-Bromovinyl)cyclohexane is an organobromine compound characterized by a cyclohexane ring substituted with a bromovinyl group. Its molecular formula is C₈H₁₁Br, and it is structurally defined by a vinyl bromide moiety attached to the cyclohexane framework. This compound is primarily utilized in organic synthesis as an intermediate for cross-coupling reactions, particularly in palladium-catalyzed alkenylation processes . Its reactivity is influenced by the electron-withdrawing bromine atom, which facilitates nucleophilic substitution or elimination reactions.
Properties
CAS No. |
85970-80-5 |
|---|---|
Molecular Formula |
C8H13Br |
Molecular Weight |
189.09 g/mol |
IUPAC Name |
1-bromoethenylcyclohexane |
InChI |
InChI=1S/C8H13Br/c1-7(9)8-5-3-2-4-6-8/h8H,1-6H2 |
InChI Key |
RMBGQMIHGGYGCC-UHFFFAOYSA-N |
Canonical SMILES |
C=C(C1CCCCC1)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Brominated Cyclohexane Derivatives
This section compares (1-bromovinyl)cyclohexane with structurally analogous bromocyclohexane compounds, focusing on synthesis , reactivity , applications , and safety profiles .
Structural and Functional Comparison
Reactivity and Catalytic Performance
- (1-Bromovinyl)cyclohexane exhibits high reactivity in palladium-catalyzed coupling reactions. For example, it achieves 70% yield in alkenylation with pyridylmethyl ethers using 1 mol% Pd catalyst, retaining stereochemistry .
- (2-Bromoethyl)cyclohexane is less reactive in cross-coupling due to its saturated ethyl chain, limiting its utility in stereospecific syntheses .
- (Bromomethyl)cyclohexane participates in nucleophilic substitutions but requires harsher conditions (e.g., elevated temperatures) compared to vinyl-substituted analogs .
Key Research Findings
- Stereochemical Retention : (1-Bromovinyl)cyclohexane retains geometry during palladium-catalyzed reactions, making it superior to aryl-substituted vinyl bromides (e.g., (1-bromovinyl)benzene) in stereosensitive syntheses .
- Fragmentation Pathways : Bromocyclohexane derivatives often lose 57 Da during mass spectrometry, indicative of ketone-substituted rings, but vinyl-substituted variants show unique fragmentation patterns .
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